Cas no 106673-19-2 (2-(3,3-dimethylcyclohexyl)acetonitrile)

• Product Name: 2-(3,3-dimethylcyclohexyl)acetonitrile
• CAS No: 106673-19-2
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 1183869
• PubChem ID: 70344710
• Update Time: 2025-10-30

2-(3,3-dimethylcyclohexyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetonitrile, 3,3-dimethyl-
• 2-(3,3-dimethylcyclohexyl)acetonitrile
• SCHEMBL8317150
• 106673-19-2
• EN300-1727556

• Inchi： 1S/C10H17N/c1-10(2)6-3-4-9(8-10)5-7-11/h9H,3-6,8H2,1-2H3
• InChI Key： KVKSUDSXDNTQRY-UHFFFAOYSA-N
• SMILES： N#CCC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 151.13621
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2-(3,3-dimethylcyclohexyl)acetonitrile

Introduction to 2-(3,3-dimethylcyclohexyl)acetonitrile (CAS No. 106673-19-2)

2-(3,3-dimethylcyclohexyl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 106673-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a bulky 3,3-dimethylcyclohexyl group attached to an acetonitrile moiety, imparts distinct chemical properties that make it particularly useful in synthetic chemistry and drug development.

The 3,3-dimethylcyclohexyl substituent in 2-(3,3-dimethylcyclohexyl)acetonitrile contributes to its stability and resistance to degradation under various reaction conditions. This feature is particularly advantageous in multi-step synthetic pathways where maintaining structural integrity is crucial. Additionally, the presence of the nitrile group (-CN) enhances its reactivity, allowing for further functionalization through nucleophilic addition or substitution reactions. These attributes have positioned this compound as a key building block in the construction of complex molecular architectures.

In recent years, advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. 2-(3,3-dimethylcyclohexyl)acetonitrile has been explored as a precursor in the synthesis of novel therapeutic agents. Its incorporation into pharmacophores has led to the development of compounds with enhanced pharmacokinetic profiles and improved target specificity. For instance, researchers have utilized this intermediate to create derivatives with potential applications in treating neurological disorders, where precise modulation of molecular interactions is essential.

One of the most compelling aspects of 2-(3,3-dimethylcyclohexyl)acetonitrile is its versatility in synthetic methodologies. The compound's ability to undergo selective reactions while maintaining its core structure makes it an attractive choice for chemists engaged in drug design. Recent studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many biologically active molecules. By leveraging the reactivity of the nitrile group and the stability of the cyclohexyl moiety, scientists have been able to generate a diverse array of derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in 2-(3,3-dimethylcyclohexyl)acetonitrile due to its potential role in developing next-generation therapeutics. Its incorporation into drug candidates has been linked to improved solubility and metabolic stability, critical factors for clinical efficacy. Furthermore, computational modeling studies have suggested that derivatives of this compound may exhibit favorable binding affinities to biological targets, making them promising candidates for further optimization.

From a chemical biology perspective, 2-(3,3-dimethylcyclohexyl)acetonitrile has been employed as a tool compound to investigate enzyme mechanisms and substrate recognition. Its unique structural features provide researchers with a means to probe how biological systems interact with specific molecular scaffolds. Such investigations not only contribute to our fundamental understanding of biochemical processes but also aid in the rational design of more effective drugs.

The synthesis of 2-(3,3-dimethylcyclohexyl)acetonitrile itself is a testament to the progress made in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications. Techniques such as catalytic hydrogenation and transition metal-catalyzed reactions have been optimized to yield high-purity samples suitable for pharmaceutical use.

In conclusion, 2-(3,3-dimethylcyclohexyl)acetonitrile (CAS No. 106673-19-2) represents a significant advancement in chemical synthesis and drug development. Its unique structural features and reactivity make it an invaluable intermediate for creating novel bioactive molecules. As research continues to uncover new applications for this compound, 2-(3,3-dimethylcyclohexyl)acetonitrile is poised to play an increasingly important role in the discovery and development of innovative therapeutics that address unmet medical needs.